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Compound of Interest

Compound Name: 2,5-Hexadien-1-ol

Cat. No.: B14692151

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 2,5-
Hexadien-1-ol, a valuable intermediate in organic synthesis. The document outlines its key
physicochemical properties and details the experimental methodologies for their determination,
ensuring accurate and reproducible results in a laboratory setting.

Core Physicochemical Data

The essential physical properties of 2,5-Hexadien-1-ol are summarized in the table below.
These values are critical for handling, reaction setup, and purification processes.

Property Value Conditions
Boiling Point 71-72 °C at 14 Torr
Density 0.8756 g/cm3 at 22 °C

Experimental Protocols

Accurate determination of boiling point and density is fundamental for the characterization of
chemical substances. The following sections detail standard experimental protocols for these
measurements.
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Determination of Boiling Point at Reduced Pressure

Given that 2,5-Hexadien-1-ol's boiling point is provided at reduced pressure, a standard

laboratory setup for vacuum distillation is appropriate.

Methodology:

Apparatus Setup: A distillation apparatus, including a round-bottom flask, a condenser, a
receiving flask, and a thermometer, is assembled. The apparatus is connected to a vacuum
source through a vacuum adapter. A manometer is included in the system to accurately
measure the pressure.

Sample Preparation: A small volume of 2,5-Hexadien-1-ol is placed in the round-bottom
flask, along with a boiling chip or a magnetic stir bar to ensure smooth boiling.

Evacuation: The system is carefully evacuated to the desired pressure (in this case, 14 Torr).
The pressure should be constantly monitored using the manometer.

Heating: The sample is gradually heated using a heating mantle or an oil bath.

Boiling Point Measurement: The temperature is recorded when the liquid begins to boil and a
steady reflux is observed on the thermometer bulb. This temperature is the boiling point at
the recorded pressure.

Data Recording: The observed boiling point and the corresponding pressure are recorded.

Determination of Density

The density of a liquid can be determined using several methods. A common and accurate

method involves the use of a pycnometer or a digital density meter.

Methodology using a Pycnometer:

Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately
on an analytical balance.

Sample Filling: The pycnometer is filled with 2,5-Hexadien-1-ol, ensuring no air bubbles are
trapped inside. The temperature of the sample is brought to the desired temperature (22 °C)
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using a water bath.

» Weighing: The filled pycnometer is weighed again.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Density = (Mass of filled pycnometer - Mass of empty pycnometer) / Volume of pycnometer

Logical Workflow for Physicochemical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of a liquid sample like 2,5-Hexadien-1-ol.
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Caption: Workflow for determining the boiling point and density of 2,5-Hexadien-1-ol.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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